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Compound of Interest

Compound Name: 2,4,5-Trifluorobenzyl chloride

Cat. No.: B1304621

An In-depth Technical Guide to the Physical Properties of 2,4,5-Trifluorobenzyl Chloride

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical intermediates is paramount for their effective
application in synthesis and process development. 2,4,5-Trifluorobenzyl chloride (CAS No.
243139-71-1) is a key building block in the synthesis of various pharmaceuticals and
agrochemicals, making a detailed comprehension of its physical characteristics essential.[1]
This guide provides a comprehensive overview of the physical properties of 2,4,5-
Trifluorobenzyl chloride, detailed experimental protocols for its synthesis, and a visual
representation of the synthetic workflow.

Physical and Chemical Properties

2,4,5-Trifluorobenzyl chloride is a colorless to almost colorless clear liquid under standard
conditions.[2][3] It is a highly reactive compound, a characteristic attributable to the benzyl
chloride group combined with the electronic effects of the fluorine substituents.[1] This reactivity
makes it a versatile intermediate for alkylation, substitution, and coupling reactions in organic
synthesis.[1]

The quantitative physical properties of 2,4,5-Trifluorobenzyl chloride are summarized in the
table below for easy reference and comparison.
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Property Value

Molecular Formula C7HaCIF3[3][4]

Molecular Weight 180.55 g/mol [4]

Appearance Colorless to Almost colorless clear liquid[2][3]
Boiling Point 175 °C[3]

Density 1.689 g/cm3[3]

Refractive Index 1.5050[3]

Vapor Pressure 0.091 mmHg at 25°C[3]

Flash Point 65 °C[3]

Purity >98.0% (GC)[5]

Experimental Protocols: Synthesis

The synthesis of 2,4,5-Trifluorobenzyl chloride can be achieved through the chlorination of
2,4,5-trifluorotoluene. The following protocol provides a detailed methodology for this synthesis.

[2]
Materials and Equipment:

Four-neck flask

e Stirrer

e Thermometer

o Chlorine gas inlet tube

o Reflux condenser

o HCI absorption system

» Light source
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2,4,5-trifluorotoluene (146.0 g)
Azobisisobutyronitrile (AIBN) (3.0 g)

Dry chlorine gas

Water

Drying agent (e.g., anhydrous sodium sulfate)
Distillation apparatus

Procedure:

Assemble the four-neck flask with a stirrer, thermometer, chlorine gas inlet, and a reflux
condenser connected to an HCI absorption system.

Place a light source near the reaction flask.

Charge the reaction flask with 146.0 g of 2,4,5-trifluorotoluene and 3.0 g of
azobisisobutyronitrile.[2]

Stir the mixture and heat it to 110°C.[2]
Once the temperature is stable, introduce dry chlorine gas into the reaction mixture.[2]
Monitor the reaction progress using Gas Chromatography (GC).[2]

Continue the introduction of chlorine gas for approximately 3 hours, or until the reaction is
complete as indicated by GC analysis.[2]

Stop the flow of chlorine gas and allow the reaction mixture to cool down.
Wash the crude product with water until it is neutral.
Dry the organic layer over a suitable drying agent.

Purify the final product by distillation under reduced pressure to obtain 2,4,5-trifluorobenzyl
chloride.[2]
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Synthesis Workflow Visualization

The following diagram illustrates the logical workflow for the synthesis of 2,4,5-Trifluorobenzyl
chloride from 2,4,5-trifluorotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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